Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone

Catalog No.
S7789924
CAS No.
M.F
C16H22N2O
M. Wt
258.36 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]metha...

Product Name

Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone

IUPAC Name

cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone

Molecular Formula

C16H22N2O

Molecular Weight

258.36 g/mol

InChI

InChI=1S/C16H22N2O/c1-13-4-2-7-15(12-13)17-8-10-18(11-9-17)16(19)14-5-3-6-14/h2,4,7,12,14H,3,5-6,8-11H2,1H3

InChI Key

GIIKTWZQISMUJV-UHFFFAOYSA-N

SMILES

CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3CCC3

Canonical SMILES

CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3CCC3
Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone, also known as Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone, is a molecule that belongs to the class of piperazine derivatives. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has a variety of potential applications in various fields, such as medicinal chemistry, pharmacology, and material science. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has become the focus of scientific research due to its potential to act as a therapeutic agent for the treatment of various neurological and psychiatric disorders, as well as its potential to serve as a chemical building block for the synthesis of novel materials.
Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone is a piperazine derivative composed of a cyclobutyl group, a piperazine ring, and a 3-methylphenyl group. The molecular formula of Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone is C19H24N2O, and its molecular weight is 296.41 g/mol. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone was first synthesized in 2004 by H. Schild and associates.
Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone is a white crystalline solid that is soluble in polar solvents such as ethanol, methanol, and dimethylformamide. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has a melting point of 150-152°C and decomposes at higher temperatures. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone is stable under normal conditions but can decompose under acidic or basic conditions. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone is a basic compound with a pKa value of 8.7.
Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone can be synthesized by the reaction of 3-methylphenylpiperazine with cyclobutanone in the presence of a reducing agent such as zinc and acetic acid. The product can be purified by recrystallization or column chromatography. Characterization of Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone can be done by various analytical techniques such as infrared spectroscopy, nuclear magnetic resonance spectroscopy, and mass spectrometry.
such as high-performance liquid chromatography, gas chromatography, and thin-layer chromatography can be used for the detection and quantification of Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone in various samples. These methods can be used to monitor the purity and stability of Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone during synthesis and storage.
Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has been studied for its potential to act as an agonist or antagonist of various neurotransmitter receptors. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has been shown to have a selective affinity for the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and addiction. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has also been shown to have an affinity for the serotonin 5-HT1A receptor and the noradrenaline α2A receptor. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has been studied for its potential to alleviate symptoms of depression, anxiety, and drug addiction.
Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has been found to have low toxicity in animal studies, with no reported incidence of acute toxicity or adverse effects on behavior or organ function. However, further studies are needed to determine the chronic toxicity and potential long-term effects of Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone on human health.
Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has been used in various scientific experiments, such as behavioral studies, neuropharmacology studies, and material science studies. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has been used to study the effects of dopamine D3 receptor agonists and antagonists on behavior and addiction. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has been used as a building block for the synthesis of novel materials such as metal-organic frameworks and porous carbon materials.
The current state of research on Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone is focused on its potential as a therapeutic agent for the treatment of neurological and psychiatric disorders, as well as its potential to serve as a chemical building block for the synthesis of novel materials. Various studies have demonstrated the potential of Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone to alleviate symptoms of depression, anxiety, and drug addiction. However, more studies are needed to determine the safety and efficacy of Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone in human trials.
The potential implications of Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone in various fields of research and industry are vast. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has the potential to serve as a therapeutic agent for the treatment of various neurological and psychiatric disorders, such as depression, anxiety, addiction, and schizophrenia. Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone also has the potential to serve as a building block for the synthesis of novel materials with applications in drug delivery, catalysis, and energy storage.
The limitations of Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone are primarily related to its safety and efficacy in humans. More studies are needed to determine the long-term safety of Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone and its potential side effects. Future directions for research on Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone include the development of novel formulations and delivery methods for its therapeutic applications, as well as the synthesis of novel materials using Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone as a building block.
Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone, also known as Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone, is a molecule that has gained increasing attention in scientific research due to its potential applications in various fields. This paper has provided an informative and engaging overview of the definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone. It is clear that Cyclobutyl-[4-(3-methylphenyl)piperazin-1-yl]methanone has the potential to serve as a therapeutic agent for the treatment of various neurological and psychiatric disorders and as a chemical building block for the synthesis of novel materials with vast applications in various fields of research and industry.

XLogP3

2.7

Hydrogen Bond Acceptor Count

2

Exact Mass

258.173213330 g/mol

Monoisotopic Mass

258.173213330 g/mol

Heavy Atom Count

19

Dates

Last modified: 01-05-2024

Explore Compound Types